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Compound of Interest

Compound Name: Penta-2,4-diene-1-thiol

Cat. No.: B15469491 Get Quote

CAS Number: 55317-82-3 Molecular Formula: C5H8S

Despite its defined chemical structure and registration, a comprehensive review of scientific

literature and chemical databases reveals a significant lack of in-depth technical information for

Penta-2,4-diene-1-thiol. While its basic identifiers are available, detailed experimental

protocols, biological activity, and associated signaling pathways remain uncharacterized in

publicly accessible resources.

Physicochemical Properties
A summary of the basic physicochemical properties of Penta-2,4-diene-1-thiol is presented

below. This information is primarily derived from computational models and database entries.

Property Value Source

CAS Number 55317-82-3 PubChem

Molecular Formula C5H8S PubChem

Molecular Weight 100.19 g/mol PubChem

IUPAC Name penta-2,4-diene-1-thiol PubChem
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Specific, experimentally validated synthesis protocols for Penta-2,4-diene-1-thiol are not

readily available in the surveyed literature. However, based on its structure as a diene-thiol, its

synthesis could potentially be approached through methods common for creating similar

unsaturated thiol compounds. General synthetic strategies for related compounds often involve

multi-step processes that may include the introduction of a thiol group onto a diene backbone

or the formation of the diene from a thiol-containing precursor.

The reactivity of Penta-2,4-diene-1-thiol can be inferred from its functional groups. The thiol

group (-SH) is known to participate in various reactions, including oxidation to form disulfides

and nucleophilic additions. The conjugated diene system suggests potential involvement in

cycloaddition reactions, such as the Diels-Alder reaction.

Potential Biological Significance and Research
Gaps
There is no specific information regarding the biological activity or mechanism of action of

Penta-2,4-diene-1-thiol in the existing scientific literature. General classes of thiol-containing

compounds and dienes have a wide range of biological activities, but any extrapolation to this

specific molecule would be purely speculative.

The absence of published research on Penta-2,4-diene-1-thiol presents a significant

knowledge gap. Future research would be necessary to determine its physicochemical

properties, develop reliable synthetic methods, and investigate any potential biological effects.

Such studies would be foundational for any consideration of this compound in the context of

drug development or other scientific applications.

Conclusion
While the fundamental chemical identity of Penta-2,4-diene-1-thiol is established with a CAS

number and molecular formula, it remains a largely unstudied compound. The lack of available

data on its synthesis, experimental properties, and biological function makes it impossible to

provide a detailed technical guide as requested. For researchers and drug development

professionals, Penta-2,4-diene-1-thiol represents an unexplored area of chemical space that

would require primary research to elucidate its characteristics and potential applications.
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To cite this document: BenchChem. [Penta-2,4-diene-1-thiol: An Obscure Compound with
Limited Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469491#cas-number-and-molecular-formula-of-
penta-2-4-diene-1-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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